1-[2-[(2,5-dichlorophenyl)thio]-4-fluorophenyl]-N,N-dimethylmethanamine

• Molecular Formula: C15H14Cl2FNS
• Molecular Weight: 330.2 g/mol
• IUPAC Name: 1-[2-(2,5-dichlorophenyl)sulfanyl-4-fluorophenyl]-N,N-dimethylmethanamine
• InChI: InChI=1S/C15H14Cl2FNS/c1-19(2)9-10-3-5-12(18)8-14(10)20-15-7-11(16)4-6-13(15)17/h3-8H,9H2,1-2H3
• InChI Key: UNAWHUIPJQHFOG-UHFFFAOYSA-N
• Canonical SMILES: CN(C)CC1=C(C=C(C=C1)F)SC2=C(C=CC(=C2)Cl)Cl

Description

1-[2-[(2,5-dichlorophenyl)thio]-4-fluorophenyl]-N,N-dimethylmethanamine is an aryl sulfide.

Scientific Research Applications

Neurokinin-1 Receptor Antagonism

• Research Focus: 1-(5-[[(2R,3S)-2-([(1R)-1-[3,5-Bis(trifluoromethyl)phenyl]ethyl]oxy)-3-(4-fluorophenyl)morpholin-4-yl]methyl]-2H-1,2,3-triazol-4-yl)-N,N-dimethylmethanamine hydrochloride is a potent neurokinin-1 (h-NK1) receptor antagonist. This compound demonstrates high efficacy in pre-clinical tests relevant to clinical efficacy in emesis and depression (Harrison et al., 2001).

PET Imaging for Serotonin Transporters

• Application in Imaging: A fluorinated phenylthiophenyl derivative, known as ACF, serves as a PET imaging agent for serotonin transporters in the brain. This compound demonstrates high affinity and selectivity for serotonin transporters, making it a valuable tool in neuroimaging (Oya et al., 2002).

Antipathogenic Properties

• Antimicrobial Research: Acylthioureas derivatives, including compounds with 3,5-dichlorophenyl and 2,5-dibromophenyl groups, have been synthesized and found effective against bacterial cells, particularly Pseudomonas aeruginosa and Staphylococcus aureus. These findings suggest potential applications in developing novel antimicrobial agents with antibiofilm properties (Limban et al., 2011).

Antipsychotic Agent Research

• Neuropsychiatric Applications: A series of novel compounds, including 1,3-dialkyl-4-(iminoarylmethyl)-1H-pyrazol-5-ols, were synthesized and evaluated for their antipsychotic properties. These compounds, although not directly related to 1-[2-[(2,5-dichlorophenyl)thio]-4-fluorophenyl]-N,N-dimethylmethanamine, share structural similarities and demonstrate potential in treating neuropsychiatric disorders (Wise et al., 1987).

Structural Characterization and Synthesis

• Chemical Synthesis and Analysis: Research in the area of chemical synthesis and structural characterization of related compounds, like thiazoles and dioxolanes, contributes to the broader understanding of the chemical properties and potential applications of such derivatives in various scientific fields (Kariuki et al., 2021; Porcs-Makkay & Simig, 2009).